(2-Chloro-4-fluorophenyl)(1,1-dioxido-7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: (2-chloro-4-fluorophenyl)-(1,1-dioxo-7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone
• InChI: InChI=1S/C16H15ClFNO3S2/c17-13-10-11(18)3-4-12(13)16(20)19-6-5-15(14-2-1-8-23-14)24(21,22)9-7-19/h1-4,8,10,15H,5-7,9H2
• InChI Key: LOKKOJRKHJVAGR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCS(=O)(=O)C1C2=CC=CS2)C(=O)C3=C(C=C(C=C3)F)Cl
• Molecular Formula: C16H15ClFNO3S2
• Molecular Weight: 387.9 g/mol
• CAS No.: 2034514-24-2

Description

(2-Chloro-4-fluorophenyl)(1,1-dioxido-7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone is a useful research compound. Its molecular formula is C16H15ClFNO3S2 and its molecular weight is 387.87. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

The compound's synthesis and crystal structure offer insights into its potential applications in material science and pharmaceuticals. The crystal structure of a related compound, (4-Fluorophenyl)(2-(methylthio)thiophen-3-yl)methanone, highlights the significance of thiophene, a sulfur-containing hetero aromatic ring, in diverse applications ranging from antibacterial, antifungal, and antiviral activities to its use in material science applications like thin-film transistors and solar cells (Nagaraju et al., 2018).

Synthesis and Spectral Characterization

Synthesis and spectral characterization of similar compounds provide essential information for understanding their biological activity. For instance, (4-amino-2-(phenylamino)thiazol-5-yl)(thiophene-2-yl)methanone has been synthesized and characterized, aiding in the understanding of its antibacterial activity (Shahana & Yardily, 2020).

Novel Synthetic Methods

Research into the efficient synthesis of related compounds like aryloxyphenyl cyclopropyl methanones, which display significant anti-tubercular activities, demonstrates the importance of novel synthetic methods in medicinal chemistry (Dwivedi et al., 2005).

Development of Solution Formulations

Developing suitable formulations for early toxicology and clinical studies is critical, as seen in the work on compounds like ((R)-7-(3,4-dichlorophenyl)-5-methyl-4,7-dihydropyrazolo[1,5-a]pyrimidin-6-yl)((S)-2-(4-fluorophenyl)pyrrolidin-1-yl)methanone. Such formulations help in achieving in vivo blood levels required for successful evaluations of poorly soluble compounds (Burton et al., 2012).

Fluorination of Fluorophores

The fluorination of fluorophores, such as through the synthesis of bis(2,4,5-trifluorophenyl)methanone, can enhance their photostability and improve spectroscopic properties. This process facilitates access to fluorinated analogs of important fluorophores, potentially useful in various scientific applications (Woydziak et al., 2012).